Cas no 220141-73-1 (1-(3,4,5-trifluorophenyl)ethan-1-one)

1-(3,4,5-Trifluorophenyl)ethan-1-one is a fluorinated aromatic ketone with the molecular formula C₈H₅F₃O. This compound features a trifluorophenyl group attached to an acetyl moiety, making it a valuable intermediate in organic synthesis, particularly in pharmaceuticals and agrochemicals. The presence of three fluorine atoms enhances its reactivity and stability, facilitating selective functionalization in cross-coupling reactions or nucleophilic substitutions. Its high purity and well-defined structure ensure consistent performance in research and industrial applications. The compound is commonly utilized in the development of active pharmaceutical ingredients (APIs) and advanced materials due to its robust electronic and steric properties. Proper handling under inert conditions is recommended to maintain stability.
1-(3,4,5-trifluorophenyl)ethan-1-one structure
220141-73-1 structure
Product Name:1-(3,4,5-trifluorophenyl)ethan-1-one
CAS No:220141-73-1
MF:C8H5F3O
MW:174.119912862778
MDL:MFCD00083533
CID:92470
PubChem ID:2776907
Update Time:2025-05-28

1-(3,4,5-trifluorophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 3',4',5'-Trifluoroacetophenone
    • 3,4,5-Trifluoroacetophenone
    • 1-(3,4,5-trifluorophenyl)ethanone
    • 1-acetyl-3,4,5-trifluorobenzene
    • 1-(3,4,5-trifluorophenyl)ethan-1-one
    • Ethanone, 1-(3,4,5-trifluorophenyl)-
    • 1-(3,4,5-TRIFLUORO-PHENYL)-ETHANONE
    • PubChem7392
    • 3,4,5-triflouroacetophenone
    • KSC548E6D
    • 3,4,5-trifluoro acetophenone
    • KXVIYAHOUAMVJX-UHFFFAOYSA-N
    • 3`,4`,5`-Trifluoroacetophenone
    • SBB088852
    • CL
    • CS-W017525
    • DS-14841
    • A815830
    • SCHEMBL823677
    • Z838972696
    • SY019206
    • DTXSID40380292
    • T3825
    • AKOS005259547
    • FT-0614135
    • 1-(3,4,5-trifluorophenyl)ethanone;3',4',5'-Trifluoroacetophenone
    • 3 inverted exclamation mark ,4 inverted exclamation mark ,5 inverted exclamation mark -Trifluoroacetophenone
    • 220141-73-1
    • CL8648
    • AM20060152
    • EN300-71761
    • MFCD00083533
    • DB-045764
    • DTXCID70331318
    • 671-898-5
    • MDL： MFCD00083533
    • Inchi： 1S/C8H5F3O/c1-4(12)5-2-6(9)8(11)7(10)3-5/h2-3H,1H3
    • InChI Key： KXVIYAHOUAMVJX-UHFFFAOYSA-N
    • SMILES： FC1C(=C(C=C(C(C)=O)C=1)F)F

Computed Properties

  • Exact Mass: 174.02900
  • Monoisotopic Mass: 174.029
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.9
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Color/Form: Yellow or colorless liquid
  • Density: 1.303
  • Melting Point: No data available
  • Boiling Point: 209 ºC
  • Flash Point: 73 ºC
  • Refractive Index: 1.473
  • PSA: 17.07000
  • LogP: 2.30650
  • Solubility: Unable to mix, difficult to mix

1-(3,4,5-trifluorophenyl)ethan-1-one Security Information

1-(3,4,5-trifluorophenyl)ethan-1-one Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

1-(3,4,5-trifluorophenyl)ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM191547-500g
1-(3,4,5-Trifluorophenyl)ethan-1-one
 220141-73-1 95+%
500g
 $540 2021-06-16
Fluorochem
007953-1g
3',4',5'-Trifluoroacetophenone
 220141-73-1 97%
1g
 ￡10.00 2022-02-28
Fluorochem
007953-5g
3',4',5'-Trifluoroacetophenone
 220141-73-1 97%
5g
 ￡19.00 2022-02-28
Fluorochem
007953-10g
3',4',5'-Trifluoroacetophenone
 220141-73-1 97%
10g
 ￡31.00 2022-02-28
Fluorochem
007953-25g
3',4',5'-Trifluoroacetophenone
 220141-73-1 97%
25g
 ￡61.00 2022-02-28
Chemenu
CM191547-500g
1-(3,4,5-Trifluorophenyl)ethan-1-one
 220141-73-1 95+%
500g
 $540 2022-06-11
Apollo Scientific
PC6755-5g
3',4',5'-Trifluoroacetophenone
 220141-73-1 98%
5g
 £13.00 2024-07-28
Apollo Scientific
PC6755-25g
3',4',5'-Trifluoroacetophenone
 220141-73-1 98%
25g
 £35.00 2024-07-28
Apollo Scientific
PC6755-100g
3',4',5'-Trifluoroacetophenone
 220141-73-1 98%
100g
 £109.00 2024-07-28
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R001329-100g
1-(3,4,5-trifluorophenyl)ethan-1-one
 220141-73-1 97%
100g
 ￥1334 2024-05-25

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